Cas no 1797761-34-2 (1-(2-ethoxyphenyl)-3-{[5-(thiophene-3-carbonyl)thiophen-2-yl]methyl}urea)

• Product Name: 1-(2-ethoxyphenyl)-3-{[5-(thiophene-3-carbonyl)thiophen-2-yl]methyl}urea
• CAS No: 1797761-34-2
• MF: C₁₉H₁₈N₂O₃S₂
• MW: 386.487822055817
• CID: 5374528
• Update Time: 2025-06-08

1-(2-ethoxyphenyl)-3-{[5-(thiophene-3-carbonyl)thiophen-2-yl]methyl}urea Chemical and Physical Properties

Names and Identifiers

• N-(2-Ethoxyphenyl)-N′-[[5-(3-thienylcarbonyl)-2-thienyl]methyl]urea
• 1-(2-ethoxyphenyl)-3-{[5-(thiophene-3-carbonyl)thiophen-2-yl]methyl}urea

• Inchi： 1S/C19H18N2O3S2/c1-2-24-16-6-4-3-5-15(16)21-19(23)20-11-14-7-8-17(26-14)18(22)13-9-10-25-12-13/h3-10,12H,2,11H2,1H3,(H2,20,21,23)
• InChI Key： RQNVCEVYTDKIQZ-UHFFFAOYSA-N
• SMILES： N(C1=CC=CC=C1OCC)C(NCC1SC(C(C2C=CSC=2)=O)=CC=1)=O

Experimental Properties

• Density: 1.334±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 568.0±50.0 °C(Predicted)
• pka: 12.71±0.46(Predicted)

Additional information on 1-(2-ethoxyphenyl)-3-{[5-(thiophene-3-carbonyl)thiophen-2-yl]methyl}urea

Professional Introduction to Compound with CAS No. 1797761-34-2 and Product Name: 1-(2-ethoxyphenyl)-3-{[5-(thiophene-3-carbonyl)thiophen-2-yl]methyl}urea

The compound with CAS No. 1797761-34-2 and the product name 1-(2-ethoxyphenyl)-3-{[5-(thiophene-3-carbonyl)thiophen-2-yl]methyl}urea represents a significant advancement in the field of pharmaceutical chemistry. This compound, characterized by its complex molecular structure, has garnered attention for its potential applications in drug discovery and development. The intricate arrangement of functional groups, including ethoxyphenyl, thiophene-3-carbonyl, and methylurea, contributes to its unique chemical properties and biological activities.

Recent research in medicinal chemistry has highlighted the importance of heterocyclic compounds in the design of novel therapeutic agents. The presence of thiophene rings in this molecule is particularly noteworthy, as thiophenes are widely recognized for their role in various pharmacological applications. Studies have demonstrated that thiophene derivatives exhibit a broad spectrum of biological activities, including anti-inflammatory, antimicrobial, and anticancer properties. The incorporation of a 5-(thiophene-3-carbonyl)thiophen-2-yl moiety into the molecular framework of this compound suggests enhanced binding affinity to biological targets, making it a promising candidate for further investigation.

The urea functional group in the compound's structure also plays a crucial role in its pharmacological profile. Urea-based derivatives are known for their ability to interact with biological targets through hydrogen bonding, which can modulate enzyme activity and receptor binding. In the context of this compound, the methylurea moiety may contribute to its stability and bioavailability, ensuring efficient delivery to target sites within the body. This combination of structural features makes 1-(2-ethoxyphenyl)-3-{[5-(thiophene-3-carbonyl)thiophen-2-yl]methyl}urea a versatile scaffold for developing new drugs.

Advances in computational chemistry have enabled researchers to predict the biological activity of complex molecules with greater accuracy. Molecular modeling studies have shown that this compound exhibits potential binding interactions with various enzymes and receptors involved in disease pathways. For instance, preliminary simulations suggest that it may interact with kinases and proteases, which are key targets in cancer therapy. Additionally, its ability to modulate inflammatory pathways has been observed in vitro, indicating its potential as an anti-inflammatory agent.

The synthesis of this compound involves multiple steps, each requiring precise control over reaction conditions to ensure high yield and purity. The use of advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions, has been instrumental in constructing the complex heterocyclic core. These methods not only enhance efficiency but also minimize unwanted side products, ensuring a high-quality final product. The synthetic strategy employed aligns with modern pharmaceutical manufacturing standards, emphasizing scalability and reproducibility.

Preclinical studies have begun to explore the pharmacological properties of this compound in various disease models. Initial results indicate that it demonstrates significant efficacy in inhibiting tumor growth and reducing inflammation. These findings are particularly encouraging given the growing demand for innovative therapeutic solutions. Further research is underway to optimize dosing regimens and evaluate long-term safety profiles before moving into clinical trials.

The development of novel pharmaceuticals is often hindered by challenges such as poor solubility and bioavailability. However, the structural design of this compound addresses these issues by incorporating hydrophilic groups that enhance water solubility while maintaining stability under physiological conditions. This balance is critical for ensuring effective drug delivery and maximizing therapeutic outcomes. Additionally, its chemical stability allows for long-term storage without degradation, which is essential for commercialization.

In conclusion, 1-(2-ethoxyphenyl)-3-{[5-(thiophene-3-carbonyl)thiophen-2-yl]methyl}urea represents a promising advancement in pharmaceutical chemistry. Its unique molecular structure, characterized by functional groups such as ethoxyphenyl, thiophene-3-carbonyl, and methylurea, contributes to its diverse biological activities. With ongoing research focusing on optimizing synthesis methods and evaluating pharmacological efficacy, this compound holds significant potential for future therapeutic applications.